Cas no 138870-00-5 (Benzonitrile, 4-[(4-hydroxyphenyl)sulfonyl]-)

• Product Name: Benzonitrile, 4-[(4-hydroxyphenyl)sulfonyl]-
• CAS No: 138870-00-5
• MF: C₁₃H₉NO₃S
• MW: 259.280462026596
• CID: 1256298
• Update Time: 2024-08-03

Benzonitrile, 4-[(4-hydroxyphenyl)sulfonyl]- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 4-[(4-hydroxyphenyl)sulfonyl]-

• Inchi： 1S/C13H9NO3S/c14-9-10-1-5-12(6-2-10)18(16,17)13-7-3-11(15)4-8-13/h1-8,15H
• InChI Key： YMRMGQKLOWTKBL-UHFFFAOYSA-N
• SMILES： C(#N)C1=CC=C(S(C2=CC=C(O)C=C2)(=O)=O)C=C1

Experimental Properties

• Density: 1.46±0.1 g/cm3(Predicted)
• Boiling Point: 509.5±35.0 °C(Predicted)
• pka: 7.01±0.15(Predicted)